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Compound of Interest

Compound Name: Agroclavine(1+)

Cat. No.: B1248903 Get Quote

Introduction

Agroclavine is a naturally occurring ergot alkaloid belonging to the clavine family.[1] It is

characterized by a tetracyclic ergoline nucleus and is found in various species of fungi, such as

Claviceps purpurea, and in the seeds of some morning glory species.[2][3][4] Historically,

agroclavine has been a key intermediate in the synthesis of more complex ergot-based

pharmaceuticals.[4] This document provides a comprehensive overview of its physical and

chemical properties, experimental protocols for its analysis, and its known signaling pathway

interactions, tailored for researchers and professionals in drug development.

Core Physical and Chemical Properties
The fundamental physicochemical characteristics of Agroclavine are summarized below. These

properties are crucial for its handling, formulation, and behavior in biological systems.
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Property Value Source(s)

Molecular Formula C₁₆H₁₈N₂ [2][3][4][5][6]

Molecular Weight 238.33 g/mol [2][3][4][5][6]

Appearance
Pale Beige or White

Solid/Powder
[3][6]

CAS Number 548-42-5 [2][3][4][6]

Melting Point
198-208°C (with

decomposition)
[3][5][7]

Boiling Point 370.93°C (estimated) [3][7]

Solubility

Soluble in DMSO, Chloroform,

Dichloromethane, Ethyl

Acetate, Acetone. Slightly

soluble in Methanol.

[3][6][7]

Optical Rotation (α)

[α]²⁰D -155° (c=0.9 in

chloroform); [α]²⁰D -182°

(c=0.5 in pyridine)

[3][7]

LogP 2.774 [5]

pKa 17.49 ± 0.40 (Predicted) [3]

Spectroscopic Data
Spectroscopic analysis is fundamental for the identification and quality control of Agroclavine.

Mass Spectrometry (MS): The protonated form of agroclavine (C₁₆H₁₉N₂⁺) has a molecular

mass of 239.33 g/mol , which is relevant for mass spectrometric analysis.[5] The neutral

molecule has a molecular mass of 238 Da.[1]

Nuclear Magnetic Resonance (NMR): ¹H-NMR and ¹³C-NMR are used to confirm the

complex tetracyclic structure and the stereochemistry of the molecule. Commercial suppliers

often provide NMR data to verify purity (>98%).[6]
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UV Spectroscopy: The UV spectrum of Agroclavine is characteristic of clavine ergot

alkaloids.[1]

HPLC: High-Performance Liquid Chromatography is a standard method for the quantification

and purity assessment of Agroclavine.[6]

Experimental Protocols
Detailed methodologies for the extraction, purification, and quantification of Agroclavine are

critical for research and development.

Extraction and Purification from Fungal Culture
This protocol is based on methods for recovering ergot alkaloids from fermentation broths.

Objective: To extract and purify Agroclavine from a culture filtrate.

Methodology:

Initial Extraction:

Adjust the pH of the culture filtrate to 9.0.

Perform a liquid-liquid extraction using chloroform. This initial step can recover

approximately 70% of the total Agroclavine.[8]

Chromatographic Purification:

Concentrate the chloroform extract in vacuo.

Apply the concentrated extract to an alumina column.

Elute the column using a hexane-ethyl acetate gradient to separate Agroclavine from other

metabolites.[8]

Collect the fractions containing Agroclavine and combine them.

Final Step:
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Evaporate the solvent from the combined fractions to yield a purified solid product with

≥98% purity.[8]

Extraction Workflow

Culture Filtrate

Adjust to pH 9.0

Chloroform Extraction

Concentrate Extract

Alumina Column Chromatography
(Hexane-Ethyl Acetate Gradient)

Collect Pure Fractions

Purified Agroclavine (≥98%)

Click to download full resolution via product page

Agroclavine Extraction and Purification Workflow.
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Quantification by High-Performance Liquid
Chromatography (HPLC)
Objective: To accurately quantify the concentration of Agroclavine in a sample.

Methodology:

Sample Preparation: Dissolve the sample in a suitable solvent (e.g., methanol, acetonitrile).

If necessary, perform a solid-phase extraction to clean up complex matrices.

Chromatographic Conditions:

Column: C18 reverse-phase column.[8]

Mobile Phase: An acetonitrile-water gradient is typically used.[8]

Detection: UV detector.

Flow Rate: Standard flow rates (e.g., 1.0 mL/min).

Analysis:

Inject a known volume of the sample onto the HPLC system.

A validated method demonstrated a retention time of 6.8 minutes and a detection limit of

0.1 µg/mL.[8]

Quantify the amount of Agroclavine by comparing the peak area to a standard curve

generated from known concentrations of a certified Agroclavine reference standard.

Signaling Pathways and Biological Interactions
Agroclavine, like other ergot alkaloids, interacts with various receptors in the central nervous

system. Its primary targets are G-protein coupled receptors (GPCRs).

Mechanism of Action: Agroclavine is known to bind to serotonin (5-hydroxytryptamine) and

alpha-adrenergic receptors. The binding of Agroclavine to these GPCRs initiates a

conformational change in the receptor, which in turn activates associated G-proteins. This
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activation triggers downstream signaling cascades, modulating the activity of effector proteins

and leading to a physiological response.

Agroclavine GPCR Signaling

Agroclavine

GPCR
(e.g., Serotonin or

Adrenergic Receptor)

Binds
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Activates

Downstream Effectors

Modulates
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Generalized Agroclavine Signaling Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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